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Compound of Interest

Compound Name: 1,3-Diphenylbutane

Cat. No.: B074984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1,3-
Diphenylbutane (CAS No. 1520-44-1), including personal protective equipment (PPE)

recommendations, operational procedures, and disposal plans. Adherence to these guidelines

is critical for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment
1,3-Diphenylbutane is classified with acute oral toxicity (Category 4)[1]. It is imperative to use

appropriate personal protective equipment to minimize exposure risk. The following table

summarizes the required PPE for handling this chemical.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Inspected before use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with laboratory

and local regulations[1].

Eye and Face Protection
Safety glasses with side-

shields or face shield

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU)[1].

Skin and Body Protection Laboratory coat
To be worn over personal

clothing.

Respiratory Protection
Not specified under normal

use

Use in a well-ventilated area. If

dust or aerosols are

generated, provide appropriate

exhaust ventilation[1].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1,3-Diphenylbutane is crucial for safety and experimental

integrity. The following workflow outlines the key steps from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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